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AC-PEN-ARG-GLY-ASP-CYS-OH AC-PEN-ARG-GLY-ASP-CYS-OH
Brand Name: Vulcanchem
CAS No.: 151171-08-3
VCID: VC21115042
InChI: InChI=1S/C22H36N8O9S2.C2H4O2/c1-11(32)27-16(22(2,3)41)19(36)29-12(5-4-7-25-21(23)24)17(34)26-9-15(33)28-13(6-8-31)18(35)30-14(10-40)20(37)39-38;1-2(3)4/h8,10,12-14,16,38,41H,4-7,9H2,1-3H3,(H,26,34)(H,27,32)(H,28,33)(H,29,36)(H,30,35)(H4,23,24,25);1H3,(H,3,4)/t12-,13-,14-,16+;/m0./s1
SMILES: CC(=O)NC(C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC=O)C(=O)NC(C=S)C(=O)OO)C(C)(C)S.CC(=O)O
Molecular Formula: C24H40N8O11S2
Molecular Weight: 680.8 g/mol

AC-PEN-ARG-GLY-ASP-CYS-OH

CAS No.: 151171-08-3

Cat. No.: VC21115042

Molecular Formula: C24H40N8O11S2

Molecular Weight: 680.8 g/mol

* For research use only. Not for human or veterinary use.

AC-PEN-ARG-GLY-ASP-CYS-OH - 151171-08-3

Specification

CAS No. 151171-08-3
Molecular Formula C24H40N8O11S2
Molecular Weight 680.8 g/mol
IUPAC Name (2R)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2R)-2-acetamido-3-methyl-3-sulfanylbutanoyl]amino]-5-(diaminomethylideneamino)pentanoyl]amino]acetyl]amino]-4-oxobutanoyl]amino]-3-sulfanylidenepropaneperoxoic acid;acetic acid
Standard InChI InChI=1S/C22H36N8O9S2.C2H4O2/c1-11(32)27-16(22(2,3)41)19(36)29-12(5-4-7-25-21(23)24)17(34)26-9-15(33)28-13(6-8-31)18(35)30-14(10-40)20(37)39-38;1-2(3)4/h8,10,12-14,16,38,41H,4-7,9H2,1-3H3,(H,26,34)(H,27,32)(H,28,33)(H,29,36)(H,30,35)(H4,23,24,25);1H3,(H,3,4)/t12-,13-,14-,16+;/m0./s1
Standard InChI Key FLJZYJMUWOPMQL-IAFOQGIUSA-N
Isomeric SMILES CC(=O)N[C@H](C(=O)N[C@@H](CCCN=C(N)N)C(=O)NCC(=O)N[C@@H](CC=O)C(=O)N[C@@H](C=S)C(=O)OO)C(C)(C)S.CC(=O)O
SMILES CC(=O)NC(C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC=O)C(=O)NC(C=S)C(=O)OO)C(C)(C)S.CC(=O)O
Canonical SMILES CC(=O)NC(C(=O)NC(CCCN=C(N)N)C(=O)NCC(=O)NC(CC=O)C(=O)NC(C=S)C(=O)OO)C(C)(C)S.CC(=O)O

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